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Compound of Interest

D-Galactofuranose,
Compound Name:

pentabenzoate
CAS No.: 138811-45-7
Cat. No.: B1140013

Get Quote

Executive Summary

D-Galactofuranose pentabenzoate (often utilized as a key intermediate in the synthesis of
glycoconjugates and thio-galactofuranosides) presents a specific waste management profile
typical of high-molecular-weight carbohydrate esters. While generally classified as low-toxicity,
its benzoate ester moieties require it to be managed as Non-Regulated Organic Chemical
Waste.

This guide provides a standardized workflow for researchers to dispose of this compound
safely, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards
and protecting laboratory infrastructure from non-soluble organic fouling.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material state against the safety profile below. Unlike simple
sugars, the pentabenzoate modification renders this compound water-insoluble and lipophilic.
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ble 1: Physicochemical & Saf

Parameter

Specification

Operational Implication

Chemical Name

D-Galactofuranose,

pentabenzoate

Label as full chemical name on

waste tags.

Physical State

Solid (White to off-white

powder)

Potential for combustible dust

generation.

Solubility

Insoluble in water; Soluble in
DCM, Chloroform, Ethyl

DO NOT attempt drain

disposal.
Acetate
] Segregate from strong
. Stable; Hydrolyzes in strong o
Reactivity ) oxidizers and concentrated
base/acid ]
acids.
Not Listed (P or U list); Manage as Non-Regulated
RCRA Status

Characteristic: None

Chemical Waste.

PPE Requirements

Nitrile gloves, Lab coat, Safety

glasses

Standard organic handling

protection.

Expert Insight: Although D-Galactofuranose pentabenzoate is not acutely toxic, the benzoate

groups can hydrolyze to release benzoic acid and the free sugar under environmental

conditions. Therefore, it must never be treated as "trash" or "sewer safe.”

Waste Stream Decision Matrix (Visual Guide)

The following decision tree outlines the logical flow for determining the correct waste container

based on the physical state of the material.
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Figure 1: Logical decision tree for segregating D-Galactofuranose pentabenzoate waste
streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired reagents, surplus synthesis product, or spill cleanup residues.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
"Solid Organic Waste" bucket.

e Transfer:

o Use a chemically resistant spatula to transfer the powder.
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o Caution: Minimize dust generation.[1][2][3] If the powder is fine, perform this transfer
inside a fume hood to prevent inhalation.

e Labeling:
o Attach a hazardous waste tag.[4]

o Chemical Name: Write "D-Galactofuranose pentabenzoate" (Do not use abbreviations like
"Gal-Benzoate").

o Hazards: Check "Irritant" (standard precaution) and "Organic."

o Closure: Ensure the lid is screwed on tightly. Do not leave the container open in the fume
hood.[1]

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicability: Filtrates from recrystallization or reaction mixtures containing the compound.
» Solvent Identification: Determine the primary solvent.

o Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

o Scenario 2 (Non-Halogenated): If dissolved in Ethyl Acetate, Methanol, or Hexanes.
e Segregation:

o Pour into the corresponding carboy (Red can for Halogenated, White/Yellow can for Non-
Halogenated).

o Critical: Do not mix halogenated and non-halogenated streams if your facility recycles
solvents, as this increases disposal costs significantly.

» Record Keeping: Log the approximate concentration of D-Galactofuranose pentabenzoate
on the waste log sheet.

Protocol C: Contaminated Packaging & Glassware
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Applicability: Empty vials, flasks, or weighing boats.
e Triple Rinse:

o Rinse the container three times with a small volume of a compatible solvent (e.g., Acetone
or Ethanol).

o Disposal of Rinsate: Pour the rinse solvent into the Liquid Waste container (Protocol B).
Do not pour the first rinse down the drain.

» Defacing: Cross out or peel off the original chemical label.[4]
» Final Disposal:
o Glass:[4] Place in the "Broken Glass/Sharps" box.

o Plastic:[5] If triple-rinsed and dry, can often be placed in regular trash (verify with local
EHS). If residue remains, place in Solid Waste.[4]

Emergency Procedures
Spill Response (Solid Powder)

 |solate: Alert nearby personnel and mark the area.

o PPE: Don nitrile gloves, safety glasses, and a lab coat. If the spill is large (>50g) and outside
a hood, use a dust mask (N95).

o Containment: Cover the spill with wet paper towels (dampened with water) to prevent dust
dispersal.

o Cleanup: Scoop the wet material and towels into a plastic bag. Seal the bag and place it in
the Solid Waste container.

o Decontamination: Wipe the surface with soap and water.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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